BEnzyl N-[2-(3-fluoropyridin-4-yl)ethyl]carbamate

Specification

• CAS No.: 2288709-74-8
• Molecular Formula: C15H15FN2O2
• Molecular Weight: 274.295
• IUPAC Name: benzyl N-[2-(3-fluoropyridin-4-yl)ethyl]carbamate
• Standard InChI: InChI=1S/C15H15FN2O2/c16-14-10-17-8-6-13(14)7-9-18-15(19)20-11-12-4-2-1-3-5-12/h1-6,8,10H,7,9,11H2,(H,18,19)
• Standard InChI Key: ZOGCDPSUOKHBLF-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)COC(=O)NCCC2=C(C=NC=C2)F

Introduction

Chemical Identification and Nomenclature

Systematic Naming and Molecular Formula

The compound is systematically named benzyl (2-(3-fluoropyridin-4-yl)ethyl)carbamate under IUPAC guidelines. Its molecular formula is C₁₅H₁₅FN₂O₂, with a molecular weight of 274.29 g/mol.

Key Identifiers

• CAS Registry Number: 2288709-74-8

• MDL Number: MFCD31726453

• InChI Code: 1S/C15H15FN2O2/c16-14-10-17-8-6-13(14)7-9-18-15(19)20-11-12-4-2-1-3-5-12/h1-6,8,10H,7,9,11H2,(H,18,19)

• InChI Key: ZOGCDPSUOKHBLF-UHFFFAOYSA-N

• SMILES: COC(=O)NC(Cc1ccncc1F)C2=CC=CC=C2

Structural Analysis

Molecular Architecture

The compound features:

• A benzyl group (C₆H₅CH₂) linked to a carbamate functional group.

• A carbamate bridge (–NH–C(=O)–O–) connected to an ethyl chain.

• A terminal 3-fluoropyridin-4-yl substituent, where fluorine is meta to the pyridine nitrogen.

Synthesis and Reaction Pathways

Carbamate Coupling

Reaction of 2-(3-fluoropyridin-4-yl)ethylamine with benzyl chloroformate under basic conditions:

$$\text{C₆H₅CH₂OCOCl} + \text{H₂N–CH₂CH₂–C₅H₃FN} \xrightarrow{\text{Base}} \text{Benzyl N-[2-(3-fluoropyridin-4-yl)ethyl]carbamate} + \text{HCl}$$

This method is widely used for carbamate synthesis but requires stringent control of stoichiometry and pH.

Reductive Amination

Condensation of 3-fluoropyridine-4-carbaldehyde with benzyl carbamate via reductive amination, though this route may introduce regioselectivity challenges.

Physicochemical Properties

Property	Value/Description
Molecular Weight	274.29 g/mol
Purity	98%
Solubility	Likely soluble in DMF, DMSO, THF
Stability	Stable under inert conditions
Melting Point	Not reported